2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H16N4O2S2/c1-10-16(24-11(2)18-10)13-5-6-15(20-19-13)23-9-14(21)17-8-12-4-3-7-22-12/h3-7H,8-9H2,1-2H3,(H,17,21)
• InChI Key: LNFYRWXPPOEQGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN=C(C=C2)SCC(=O)NCC3=CC=CO3
• Molecular Formula: C16H16N4O2S2
• Molecular Weight: 360.5 g/mol
• CAS No.: 895458-68-1

Description

2-((6-(2,4-Dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a heterocyclic acetamide derivative featuring a pyridazine core substituted with a 2,4-dimethylthiazole moiety and a furan-methyl acetamide side chain. Its structure combines thioether and acetamide linkages, which are common in bioactive compounds targeting enzymes or receptors.

Biological Activity

The compound 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a complex organic molecule that incorporates a thiazole moiety, a pyridazine ring, and an acetamide functional group. This unique structural arrangement suggests potential biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, including its pharmacological properties, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The chemical formula for 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is $C_{17}H_{17}N_{5}O_{3}S$, with a molecular weight of approximately 401.46 g/mol. The compound's structure features:

• Thiazole Ring : Known for diverse pharmacological properties.
• Pyridazine Ring : Enhances biological interactions.
• Thioether Linkage : Contributes to the compound's reactivity.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Anticancer Activity : Thiazole and pyridazine derivatives have been linked to antitumor effects by inhibiting cancer cell proliferation.
• Antimicrobial Properties : Compounds containing thiazole rings often show significant antibacterial and antifungal activities.
• Enzyme Inhibition : Some derivatives act as inhibitors for specific enzymes, which can be crucial in treating diseases like cancer.

Synthesis

The synthesis of 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide typically involves several steps:

• Formation of Thiazole and Pyridazine Rings : These are synthesized through cyclization reactions involving appropriate precursors.
• Thioether Formation : The introduction of the thioether linkage is achieved via nucleophilic substitution reactions.
• Acetamide Functionalization : The final step involves attaching the furan-derived acetamide group.

Anticancer Studies

Recent studies have demonstrated that compounds similar to 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide exhibit significant anticancer properties. For instance:

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	A549 (Lung Cancer)	1.68	Tubulin Polymerization Inhibition
Compound B	MCF7 (Breast Cancer)	0.29	Apoptosis Induction
Compound C	HeLa (Cervical Cancer)	1.48	Cell Cycle Arrest

These findings suggest that the compound may inhibit cell proliferation effectively through multiple mechanisms.

Antimicrobial Activity

The antimicrobial potential of thiazole derivatives has been extensively studied:

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
Compound D	Staphylococcus aureus	10 µg/mL
Compound E	Candida albicans	8 µg/mL
Compound F	Escherichia coli	>100 µg/mL

Studies indicate that modifications in the thiazole structure significantly affect antimicrobial potency, with electron-withdrawing groups enhancing activity against Gram-positive bacteria.

Case Studies

• Anticancer Activity : A study evaluated the effects of a series of thiazole-pyridazine derivatives on various cancer cell lines, revealing that certain modifications led to improved IC50 values against resistant strains.

  "Compounds bearing electron-donating substituents exhibited greater potency against A549 cells" .

• Antimicrobial Efficacy : Research on thiazole derivatives showed promising results against drug-resistant strains of Candida, suggesting these compounds could be developed into effective antifungal agents.

  "The hybridization of phthalimide and thiazole resulted in compounds with significant leishmanicidal activity" .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocyclic Modifications

• Pyridazine vs. Triazole/Benzimidazole : The pyridazine ring in the target compound differs from triazole or benzimidazole cores in analogs like VUAA1 () or 9a–9e (). Pyridazine’s electron-deficient nature may enhance binding to specific enzymatic pockets compared to triazoles, which are often utilized for hydrogen bonding .
• Thiazole Substitution: The 2,4-dimethylthiazole group in the target compound contrasts with the 2-phenylthiazole in compounds like 9a ().

Side Chain Variations

• Furan vs. Aryl Groups : The N-(furan-2-ylmethyl)acetamide side chain distinguishes the target compound from analogs with phenyl (e.g., 23–27 in ) or pyridyl groups (e.g., AS111 in ). Furan’s oxygen atom may confer metabolic stability or modulate solubility compared to halogenated aryl groups (e.g., bromophenyl in compound 27) .

Anti-Inflammatory and Anti-Exudative Effects

• AS111 () : A triazole-pyridyl acetamide derivative, 1.28× more potent than diclofenac in reducing formalin-induced edema.
• Furan-Triazole Acetamides () : Demonstrated anti-exudative activity at 10 mg/kg, comparable to diclofenac (8 mg/kg). The target compound’s furan group may similarly enhance anti-inflammatory potency .

Cytotoxicity and Anticancer Potential

• Triazinoindole Acetamides (): Derivatives like 23–27 were screened using tetrazolium-based assays (e.g., MTT, ). Brominated analogs (e.g., 25, 27) may exhibit enhanced cytotoxicity due to halogenation .
• Benzimidazole-Triazole Derivatives () : Docking studies suggest interactions with enzymatic active sites, which the target compound’s pyridazine-thiazole core may mimic .

Key Insights and Limitations

• Structural Advantages : The target compound’s pyridazine-thiazole core may offer unique binding kinetics compared to triazole-based analogs.
• Data Gaps : Direct pharmacological data (e.g., IC50, receptor specificity) for the target compound are absent in the evidence, necessitating extrapolation from structural analogs.
• Contradictions : While brominated analogs () suggest halogenation improves cytotoxicity, furan-based compounds () prioritize anti-inflammatory effects, highlighting substituent-dependent activity .